4-Methoxythiane-4-carbonitrile
Overview
Description
4-Methoxythiane-4-carbonitrile, also known as MTCN, is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. MTCN is a heterocyclic compound that contains a thiane ring and a cyano group. It has been synthesized using various methods, and its properties have been extensively studied.
Scientific Research Applications
Synthesis and Structural Analysis :
- A study by Jukić et al. (2010) explored the synthesis and structural analysis of 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile, focusing on its solid state structure using X-ray analysis and various spectroscopic methods (Jukić, Cetina, Halambek, & Ugarković, 2010).
- Similarly, Cetina et al. (2010) synthesized and analyzed various pyridine derivatives, including their structural features and optical properties, using UV–vis absorption and fluorescence spectroscopy (Cetina, Tranfić, Sviben, & Jukić, 2010).
Reactivity and Chemical Properties :
- Yamanaka (1958) examined the reactivity of the cyano group in 2, 6-dimethylpyrimidine-4-carbonitrile, revealing its behavior in various chemical reactions and the formation of 4-methoxy compounds (Yamanaka, 1958).
Application in Material Science :
- Research by Erdoğan et al. (2017) involved a computational study on the adsorption and corrosion inhibition properties of quinoline derivatives, including 2-amino-7-hydroxy-4-(4-methoxyphenyl)-1,4-dihydroquinoline-3-carbonitrile, indicating their potential use in corrosion inhibition of iron (Erdoğan, Safi, Kaya, Işın, Guo, & Kaya, 2017).
Potential Pharmaceutical Applications :
- El-Dydamony et al. (2022) developed a series of 4-(4-Methoxyphenyl)-2-(methylthio)pyrimidine-5-carbonitrile compounds and evaluated their cytotoxic activity against certain cell lines, suggesting potential as anticancer agents (El-Dydamony, Abdelnaby, Abdelhady, Ali, Fahmy, Fakhr Eldeen, & Helwa, 2022).
properties
IUPAC Name |
4-methoxythiane-4-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NOS/c1-9-7(6-8)2-4-10-5-3-7/h2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVSZVKBUTUXLBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CCSCC1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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